Cas no 2639416-67-2 (Tert-butyl 2-amino-1,3-benzoxazole-5-carboxylate)

• Product Name: Tert-butyl 2-amino-1,3-benzoxazole-5-carboxylate
• CAS No: 2639416-67-2
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5663680
• PubChem ID: 165901544
• Update Time: 2025-06-12

Tert-butyl 2-amino-1,3-benzoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27725206
• 2639416-67-2
• tert-butyl 2-amino-1,3-benzoxazole-5-carboxylate
• Tert-butyl 2-amino-1,3-benzoxazole-5-carboxylate

• Inchi： 1S/C12H14N2O3/c1-12(2,3)17-10(15)7-4-5-9-8(6-7)14-11(13)16-9/h4-6H,1-3H3,(H2,13,14)
• InChI Key： VJTYFXXXILRJJS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)N=C(N)O2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.4Ų

Additional information on Tert-butyl 2-amino-1,3-benzoxazole-5-carboxylate

Recent Advances in the Application of Tert-butyl 2-amino-1,3-benzoxazole-5-carboxylate (CAS: 2639416-67-2) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 2-amino-1,3-benzoxazole-5-carboxylate (CAS: 2639416-67-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its benzoxazole core and tert-butyl ester functionality, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the design of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable applications of Tert-butyl 2-amino-1,3-benzoxazole-5-carboxylate is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Researchers have utilized this compound to develop selective inhibitors of kinases such as EGFR, VEGFR, and CDK, which are pivotal in cancer therapy. The tert-butyl ester group in the molecule enhances its solubility and bioavailability, making it an attractive candidate for further derivatization.

In addition to its utility in kinase inhibitor development, recent studies have explored the antimicrobial properties of derivatives synthesized from Tert-butyl 2-amino-1,3-benzoxazole-5-carboxylate. The benzoxazole scaffold is known for its broad-spectrum antimicrobial activity, and modifications to the amino and carboxylate groups have yielded compounds with potent activity against drug-resistant bacterial strains. These findings underscore the potential of this compound in addressing the global challenge of antimicrobial resistance.

Another emerging area of research involves the use of Tert-butyl 2-amino-1,3-benzoxazole-5-carboxylate in the development of neuroprotective agents. The benzoxazole core has been shown to interact with neurotransmitter receptors and ion channels, making it a promising scaffold for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent preclinical studies have demonstrated that derivatives of this compound exhibit significant neuroprotective effects in vitro and in vivo, paving the way for further clinical investigations.

The synthesis and optimization of Tert-butyl 2-amino-1,3-benzoxazole-5-carboxylate derivatives have also benefited from advances in computational chemistry and structure-activity relationship (SAR) studies. Molecular docking and dynamics simulations have provided insights into the binding modes of these compounds with their biological targets, facilitating the rational design of more potent and selective analogs. These computational approaches, combined with high-throughput screening, have accelerated the identification of lead compounds for further development.

Despite the promising applications of Tert-butyl 2-amino-1,3-benzoxazole-5-carboxylate, challenges remain in its large-scale synthesis and formulation. Recent efforts have focused on improving the yield and purity of the compound through innovative synthetic routes and purification techniques. Additionally, researchers are investigating strategies to enhance the pharmacokinetic properties of its derivatives, such as improving metabolic stability and reducing off-target effects.

In conclusion, Tert-butyl 2-amino-1,3-benzoxazole-5-carboxylate (CAS: 2639416-67-2) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications in kinase inhibition, antimicrobial therapy, and neuroprotection highlight its potential as a cornerstone in drug discovery. Ongoing research aims to further elucidate its mechanistic insights and optimize its derivatives for clinical translation, offering new hope for the treatment of various diseases.